3-(Nonan-2-ylamino)propan-1-ol
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Description
3-(Nonan-2-ylamino)propan-1-ol is a secondary amine-containing amino alcohol with a branched aliphatic chain (nonan-2-yl) attached to the amino group of 3-aminopropan-1-ol.
Properties
Molecular Formula |
C12H27NO |
|---|---|
Molecular Weight |
201.35 g/mol |
IUPAC Name |
3-(nonan-2-ylamino)propan-1-ol |
InChI |
InChI=1S/C12H27NO/c1-3-4-5-6-7-9-12(2)13-10-8-11-14/h12-14H,3-11H2,1-2H3 |
InChI Key |
CFPXIDOWYVNDDK-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCC(C)NCCCO |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-[(Nonan-2-yl)amino]propan-1-ol typically involves the reaction of nonan-2-amine with 3-chloropropan-1-ol under basic conditions. The reaction proceeds via nucleophilic substitution, where the amino group of nonan-2-amine attacks the carbon atom bonded to the chlorine in 3-chloropropan-1-ol, resulting in the formation of 3-[(Nonan-2-yl)amino]propan-1-ol and hydrochloric acid as a byproduct.
Industrial Production Methods
In an industrial setting, the production of 3-[(Nonan-2-yl)amino]propan-1-ol can be scaled up by optimizing the reaction conditions, such as temperature, pressure, and the use of catalysts. Continuous flow reactors may be employed to enhance the efficiency and yield of the reaction. Additionally, purification techniques such as distillation and recrystallization are used to obtain the compound in high purity.
Chemical Reactions Analysis
Types of Reactions
3-[(Nonan-2-yl)amino]propan-1-ol undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced to form the corresponding amine.
Substitution: The amino group can participate in substitution reactions, forming derivatives with different functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.
Substitution: Reagents like alkyl halides and acyl chlorides are employed in substitution reactions.
Major Products
Oxidation: Formation of ketones or aldehydes.
Reduction: Formation of primary or secondary amines.
Substitution: Formation of various substituted derivatives.
Scientific Research Applications
3-[(Nonan-2-yl)amino]propan-1-ol has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Investigated for its potential role in biochemical pathways and as a building block for biologically active compounds.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anti-inflammatory effects.
Industry: Utilized in the production of surfactants, emulsifiers, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 3-[(Nonan-2-yl)amino]propan-1-ol involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate biochemical pathways by binding to active sites or altering the conformation of target proteins. This interaction can lead to various biological effects, including inhibition or activation of enzymatic activity.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table summarizes key structural analogs, their synthesis, properties, and applications:
Key Observations:
Synthesis Efficiency : Yields vary widely based on substituents. Aliphatic derivatives (e.g., AL-B12) show lower yields (~21%) due to steric hindrance during alkylation, while aromatic analogs (e.g., pyridin-2-yl) achieve higher yields (73%) via nucleophilic substitution .
Physicochemical Behavior: Lipophilicity: AL-B12’s didodecyl chains enhance membrane integration for gene delivery, whereas the nonan-2-yl group in the target compound may offer moderate lipophilicity suitable for surfactants . Polarity: Aromatic substituents (e.g., pyridin-2-yl) increase polarity and hydrogen-bonding capacity, improving solubility in polar solvents .
Applications: Biomedical: AL-B12’s lipid-complexing ability contrasts with 3-(2,5-diaminophenyl)propan-1-ol’s cosmetic use, highlighting how substituents dictate application . Pharmaceutical Intermediates: Chiral analogs like phenylalaninol are critical in synthesizing antibiotics (e.g., Ofloxacin) .
Safety: Aliphatic amines (e.g., n-propanol derivatives) may pose flammability (H225) and eye damage (H318) risks .
Critical Analysis of Structural and Functional Differences
- Aliphatic vs. Aromatic Substituents: Aliphatic chains (e.g., nonan-2-yl, dodecyl) enhance lipid solubility but reduce reactivity. Aromatic groups (e.g., pyridin-2-yl, phenyl) increase stability and electronic interactions, favoring catalysis or drug binding .
- Steric Effects: Branched chains (e.g., nonan-2-yl) may hinder synthesis efficiency compared to linear analogs, as seen in AL-B12’s low yield .
- Hazard Profile: Compounds with multiple amino groups (e.g., 3-(2,5-diaminophenyl)propan-1-ol) pose higher toxicity risks than monoamines .
Biological Activity
3-(Nonan-2-ylamino)propan-1-ol, also known as 2-[(Nonan-2-yl)amino]propan-1-ol, is an amino alcohol with the molecular formula C12H27NO. This compound has garnered attention in various fields, including chemistry, biology, and medicine, due to its potential biological activities and applications. This article delves into the biological activity of this compound, highlighting its mechanisms of action, potential therapeutic applications, and relevant research findings.
3-(Nonan-2-ylamino)propan-1-ol is characterized by its amino alcohol structure, which enables it to participate in various biochemical interactions. Its hydrophobic nonan-2-yl group contributes to its lipophilicity, which can influence its bioavailability and interaction with biological membranes.
The biological activity of 3-(Nonan-2-ylamino)propan-1-ol is primarily attributed to its interaction with specific molecular targets such as enzymes and receptors. The compound may function as an inhibitor or activator depending on the context:
- Enzyme Interaction : It can inhibit certain enzymes by binding to their active sites, preventing substrate binding and catalytic activity.
- Receptor Modulation : The compound may also modulate receptor signaling pathways, potentially influencing cellular responses such as proliferation and apoptosis.
Biological Activity
Research indicates that 3-(Nonan-2-ylamino)propan-1-ol exhibits various biological activities:
Anticancer Activity
Recent studies have explored the anticancer potential of compounds similar to 3-(Nonan-2-ylamino)propan-1-ol. For instance, related amino alcohols have demonstrated significant cytotoxicity against cancer cell lines while exhibiting low toxicity towards normal cells. This suggests a selective mechanism that could be harnessed for therapeutic purposes .
Enzyme Inhibition
The compound has been investigated for its ability to inhibit specific enzymes involved in metabolic pathways. Such inhibition can lead to altered cellular metabolism, which is crucial in cancer treatment and other diseases .
Case Studies
Several case studies have highlighted the biological effects of similar compounds:
- Cytotoxicity Studies : A study demonstrated that derivatives of amino alcohols showed significant cytotoxic effects on breast cancer cells while sparing normal cells. These findings suggest that structural modifications can enhance the therapeutic index of such compounds .
- Mechanistic Studies : Research has shown that certain amino alcohols can inhibit key metabolic enzymes, leading to decreased proliferation of cancer cells. The specific mechanism often involves competitive inhibition at enzyme active sites.
Applications in Medicine
The potential applications of 3-(Nonan-2-ylamino)propan-1-ol in medicine include:
- Drug Development : As a precursor in drug synthesis, this compound could serve as a building block for developing novel therapeutics targeting various diseases.
- Therapeutic Agent : Its ability to modulate enzyme activity and receptor signaling makes it a candidate for further exploration in the development of targeted therapies for cancer and metabolic disorders.
Comparative Analysis of Related Compounds
| Compound Name | Molecular Formula | Biological Activity | Mechanism of Action |
|---|---|---|---|
| 3-(Nonan-2-ylamino)propan-1-ol | C12H27NO | Anticancer, enzyme inhibition | Enzyme inhibition, receptor modulation |
| 3-(Thian-4-yl)amino-propan-1-ol | C12H27NOS | Antioxidant, enzyme interaction | Enzyme modulation |
| 1-(4-methoxyphenyl)-3-(phenylthio) | C16H17O2S | Anticancer | Enzyme inhibition |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
